Cas no 22089-17-4 (N-Methyl Cyclophosphamide)
N-Methyl Cyclophosphamide is a modified derivative of cyclophosphamide, an alkylating agent widely used in chemotherapy. This methylated analog exhibits enhanced lipophilicity, potentially improving cellular uptake and bioavailability compared to its parent compound. As a prodrug, it requires enzymatic activation to release the active phosphoramide mustard, which crosslinks DNA, inhibiting replication in rapidly dividing cells. Its structural modification may offer altered pharmacokinetic properties, including reduced susceptibility to metabolic inactivation. Research applications include studies on structure-activity relationships in nitrogen mustard derivatives and investigations into optimized therapeutic profiles for alkylating agents. Proper handling is essential due to its cytotoxic nature and potential genotoxicity. Storage typically requires protection from moisture at controlled temperatures.
N-Methyl Cyclophosphamide structure
Product Name:N-Methyl Cyclophosphamide
CAS No:22089-17-4
MF:C8H17Cl2N2O2P
MW:275.112540960312
CID:269688
PubChem ID:211031
Update Time:2025-05-28
N-Methyl Cyclophosphamide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3,2-Oxazaphosphorin-2-amine,N,N-bis(2-chloroethyl)tetrahydro-3-methyl-, 2-oxide
- N-Methyl Cyclophosphamide
- bis-(2-chloro-ethyl)-(3-methyl-2-oxo-2λ5-[1,3,2]oxazaphosphinan-2-yl)-amine
- N-Methyl Cyclophosph
- 2H-1,3,2-Oxazaphosphorin-2-amine, N,N-bis(2-chloroethyl)tetrahydro-3-methyl-, 2-oxide
- NSC254235
- N,N-bis(2-chloroethyl)-3-methyl-2-oxo-1,3,2lambda5-oxazaphosphinan-2-amine
- 2H-1,3,2-Oxazaphosphorine, tetrahydro-2-(bis(2-chloroethyl)amino)-3-methyl-, 2-oxide
- N, N-bis(2-chloroethyl)-3-methyl-2-oxo-1, 3, 2
- Tetrahydro-2-(bis(2-chloroethyl)amino)-3-methyl-2H-1,3,2-oxazaphosphorine 2-oxide
- Cyclophosphamide Impurity B
- 22089-17-4
- B 694
- BRN 0983012
- S5JA8EY5HW
- 2-[Bis(2-chloroethyl)amino]-3-methyl-1,3,2lambda~5~-oxazaphosphinan-2-one
- E5-oxazaphosphinan-2-amine
- NSC-254235
- DTXSID80944716
- 2H-1,3,2-Oxazaphosphorine, 2-[bis(2-chloroethyl)amino]tetrahydro-3-methyl-, 2-oxide
- 2-[Bis(2-chloroethyl)amino]-3-methyl-1,3,2lambda5-oxazaphosphinan-2-one
-
- Inchi： 1S/C8H17Cl2N2O2P/c1-11-5-2-8-14-15(11,13)12(6-3-9)7-4-10/h2-8H2,1H3
- InChI Key： GTSZJFSUYZICDS-UHFFFAOYSA-N
- SMILES： ClCCN(CCCl)P1(N(C)CCCO1)=O
Computed Properties
- Exact Mass: 274.04000
- Monoisotopic Mass: 274.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.3
- Boiling Point: 340.4°Cat760mmHg
- Flash Point: 159.7°C
- Refractive Index: 1.508
- PSA: 42.59000
- LogP: 2.16410
N-Methyl Cyclophosphamide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Methyl Cyclophosphamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M294675-10mg |
N-Methyl Cyclophosphamide |
22089-17-4 | 10mg |
$ 230.00 | 2023-09-07 | ||
| TRC | M294675-100mg |
N-Methyl Cyclophosphamide |
22089-17-4 | 100mg |
$ 1777.00 | 2023-09-07 |
N-Methyl Cyclophosphamide Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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